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Compound of Interest

Compound Name: UB-165 (fumarate)

Cat. No.: B15143738 Get Quote

Technical Support Center: UB-165 (fumarate)
This technical support center provides guidance for researchers, scientists, and drug

development professionals on how to address solubility issues with UB-165 (fumarate) in
aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of UB-165 (fumarate) in aqueous solutions?

A1: The solubility of UB-165 (fumarate) can vary based on the solvent and conditions.

Published data indicates a solubility of up to 100 mM in water with gentle warming.[1] Another

source suggests a solubility of less than 35.08 mg/mL in water.[2] It is important to note that

solubility in aqueous buffers may differ from that in pure water due to pH and the presence of

other ions.

Q2: Why is the pH of the buffer critical for dissolving UB-165 (fumarate)?

A2: The solubility of fumarate salts is highly dependent on pH. Fumaric acid is a dicarboxylic

acid with two pKa values (pKa1 ≈ 3.03, pKa2 ≈ 4.44). At a pH below the pKa of the UB-165

base and the pKa values of fumaric acid, both the compound and the fumarate will be

protonated and less soluble. As the pH of the solution increases, the fumarate portion of the

salt will deprotonate, increasing its polarity and, generally, its aqueous solubility.[3][4][5][6]
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Therefore, selecting a buffer with an appropriate pH is crucial for achieving the desired

concentration of UB-165.

Q3: Can I heat the solution to improve the solubility of UB-165 (fumarate)?

A3: Yes, gentle warming (e.g., to 37°C) can help dissolve UB-165 (fumarate).[1][2] It is also

recommended to use an ultrasonic bath to aid dissolution.[2] However, it is crucial to be aware

of the compound's stability at elevated temperatures. Long-term heating is not advised without

specific stability data.

Q4: What is the molecular weight of UB-165 (fumarate)?

A4: The molecular weight of UB-165 (fumarate) is 350.8 g/mol .[1][2]

Troubleshooting Guide
Issue 1: UB-165 (fumarate) does not fully dissolve in my
aqueous buffer.

Possible Cause: The pH of the buffer is too low.

Solution: The solubility of fumarate salts generally increases with pH.[3][5] If you are using

a buffer with a pH in the acidic range, consider switching to a buffer with a higher pH (e.g.,

neutral or slightly alkaline), provided it is compatible with your experimental setup.

Possible Cause: The concentration you are trying to achieve is too high for the selected

buffer.

Solution: Review the available solubility data.[1][2] You may need to prepare a more dilute

solution. If a higher concentration is necessary, you might need to explore the use of a co-

solvent.

Possible Cause: Insufficient agitation or heating.

Solution: As recommended, gentle warming to 37°C and sonication can facilitate

dissolution.[1][2] Ensure the solution is vortexed or stirred adequately.
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Issue 2: The compound precipitates out of solution after
initial dissolution.

Possible Cause: The solution is supersaturated.

Solution: This can happen if the solution is cooled after heating to dissolve the compound.

Try to maintain the working temperature. If the experiment is performed at a lower

temperature, it is best to prepare the solution at that temperature to determine the effective

solubility.

Possible Cause: Change in pH.

Solution: The addition of other reagents to your buffered solution of UB-165 (fumarate)
could alter the pH and cause precipitation. Verify the pH of the final solution.

Possible Cause: Interaction with other buffer components.

Solution: High concentrations of certain salts in the buffer could potentially lead to the

precipitation of less soluble salt forms of the compound. If you suspect this, you could try

preparing the solution in a simpler buffer system.

Data Presentation
Table 1: Physicochemical Properties of UB-165 (fumarate)

Property Value Source

Molecular Weight 350.8 g/mol [1][2]

CAS Number 200432-86-6 [1]

Solubility in Water
Up to 100 mM with gentle

warming
[1]

< 35.08 mg/mL [2]

Table 2: Factors Influencing the Solubility of Fumarate Salts
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Factor Effect on Solubility Notes Source

Increasing pH Increases

Deprotonation of

fumaric acid enhances

polarity and solubility.

[3][5]

Increasing

Temperature
Increases

Provides energy to

overcome lattice

forces.

[7]

Presence of Ethanol Decreases

Reduces the polarity

of the aqueous

solution.

[3][6]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of
UB-165 (fumarate) in an Aqueous Buffer (e.g., PBS, pH
7.4)

Weighing the Compound: Accurately weigh out 3.508 mg of UB-165 (fumarate) using a

calibrated analytical balance.

Initial Dispensing: Place the weighed compound into a sterile microcentrifuge tube or a small

glass vial.

Adding the Buffer: Add a small volume of the desired aqueous buffer (e.g., 200 µL of PBS,

pH 7.4) to the tube.

Initial Mixing: Vortex the tube for 30 seconds to wet the powder.

Warming and Sonication: Place the tube in a 37°C water bath or heating block for 5-10

minutes. Following heating, place the tube in an ultrasonic bath for 5-10 minutes.

Volume Adjustment: Add the remaining volume of the buffer (800 µL for a final volume of 1

mL) to reach the target concentration of 10 mM.
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Final Mixing: Vortex the solution thoroughly for 1-2 minutes until the compound is completely

dissolved.

Visual Inspection: Visually inspect the solution against a light source to ensure there are no

visible particles.

Sterile Filtration (Optional): If required for your experiment, filter the solution through a 0.22

µm syringe filter compatible with aqueous solutions.

Storage: For short-term storage, keep the solution at 4°C. For long-term storage, it is

advisable to aliquot the solution and store it at -20°C or -80°C to avoid repeated freeze-thaw

cycles.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: UB-165 (fumarate) 
Solubility Issue

Does not fully dissolve

Initial Dissolution

Precipitates after 
dissolution

Post-Dissolution

Is buffer pH low?No

Is solution supersaturated?

No

Increase buffer pHYes

Is concentration too high?No

Solution Prepared

Lower concentration or
 use co-solvent

Yes

Insufficient agitation/heat?

No
Apply gentle heat (37°C)

 and sonicate
Yes

No

Maintain working temperatureYes

Did pH change?

No

Verify final pHYes

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for UB-165 (fumarate) solubility issues.

Caption: Relationship between pH and the ionization state of fumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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